Cas no 5535-87-5 (3,5-Diaminobenzoic acid)

• Product Name: 3,5-Diaminobenzoic acid
• CAS No: 5535-87-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 943810
• Update Time: 2024-06-13

3,5-Diaminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Diaminobenzoic acid
• (2Z)-2-(hexa-2,4-diynylidene)-1,6-dioxaspiro[4.5]dec-3-ene
• 1,6-Dioxaspiro[4.5]dec-3-ene, 2-(2,4-hexadiyn-1-ylidene)-, (2Z)-

• Inchi： 1S/C14H14O2/c1-2-3-4-5-8-13-9-11-14(16-13)10-6-7-12-15-14/h8-9,11H,6-7,10,12H2,1H3
• InChI Key： RNEORCMLRJNFGE-UHFFFAOYSA-N
• SMILES： CC#CC#CC=C1C=CC2(OCCCC2)O1

Computed Properties

• Exact Mass: 214.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• XLogP3: 3.242

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals